Cas no 2228383-51-3 (3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione
• CAS No: 2228383-51-3
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5928388
• PubChem ID: 165856455
• Update Time: 2025-06-10

3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione
• 2228383-51-3
• EN300-1785134

• Inchi： 1S/C9H10N2O3/c1-2-11-7(3-4-10-11)6-5-8(12)14-9(6)13/h3-4,6H,2,5H2,1H3
• InChI Key： IGHCHVPAVLHIDP-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=CC=NN1CC)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.2Ų

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione

Introduction to 3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione (CAS No. 2228383-51-3)

3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione (CAS No. 2228383-51-3) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique pharmacophoric features. The compound belongs to the oxolane dione class, which is known for its broad spectrum of biological activities, and it incorporates a 1H-pyrazole moiety, a scaffold widely recognized for its role in drug development. This synergistic combination of functional groups makes it a promising candidate for further exploration in therapeutic applications.

The 1H-pyrazole ring in 3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione contributes to its potential as a bioactive molecule by providing a rigid aromatic system that can interact with biological targets. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the ethyl group at the 1-position of the pyrazole ring further modulates its electronic properties, enhancing its ability to engage with biological receptors. This structural feature is particularly relevant in the context of drug design, where fine-tuning of substituents can significantly influence binding affinity and selectivity.

The oxolane-2,5-dione core of the compound introduces additional functional handles that can be exploited for further derivatization. Oxolane diones are known for their ability to act as Michael acceptors, making them versatile intermediates in organic synthesis. This reactivity allows for the introduction of diverse functional groups, enabling the creation of libraries of compounds with tailored biological activities. The combination of these features positions 3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione as a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising lead compounds. In this context, 3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione has been subjected to virtual screening against various protein targets to assess its potential therapeutic utility. Preliminary results suggest that it exhibits inhibitory activity against several enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors that modulate inflammatory responses, which are central to numerous diseases ranging from autoimmune disorders to cancer.

The synthesis of 3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione involves multi-step organic transformations that highlight the synthetic versatility of oxolane diones. The process typically begins with the formation of the oxolane ring followed by functionalization at the 2 and 5 positions to introduce the dione moiety. Subsequent coupling reactions are employed to attach the 1H-pyrazole scaffold, with careful consideration given to regioselectivity and yield optimization. These synthetic strategies are critical in ensuring that the compound is produced in sufficient quantities for both preclinical studies and potential future clinical trials.

In vitro studies have begun to elucidate the mechanistic basis of the observed biological activities of 3-(1-ethyl-1H-pyrazol-5-yl)oxolane-2,5-dione. Initial experiments have focused on its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory signaling pathways. The compound has demonstrated inhibitory effects on these enzymes at concentrations comparable to those observed with known anti-inflammatory agents. Furthermore, its ability to cross cell membranes suggests potential for oral administration, a desirable characteristic for therapeutic agents.

The integration of structure-based drug design principles has been instrumental in refining the pharmacological profile of 3-(1H-pyrazole)-substituted oxolane diones like our compound. By leveraging crystallographic data and molecular dynamics simulations, researchers can visualize how the molecule interacts with its target proteins at an atomic level. This detailed understanding has guided modifications aimed at improving potency and selectivity while minimizing off-target effects. Such computational approaches are becoming increasingly indispensable in modern drug discovery pipelines.

Preclinical investigations are underway to evaluate the safety and efficacy of 3-(1ethyl-H-pyrazol-yloxy olane -25dione) in animal models. These studies will provide critical insights into its pharmacokinetic properties, including absorption distribution metabolism and excretion (ADME). Additionally they will assess potential toxicological liabilities ensuring that any subsequent clinical development efforts proceed on a solid foundation